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Introduction

5-Bromo-1,2-benzisoxazole is a halogenated heterocyclic compound. The 1,2-benzisoxazole
core is a significant scaffold in medicinal chemistry, forming the basis for a variety of
therapeutic agents. The addition of a bromine atom at the 5-position can significantly influence
the molecule's physicochemical properties, including its lipophilicity and metabolic stability,
making it a compound of interest for researchers in drug discovery and materials science. This
guide provides a summary of the available spectroscopic data for 5-Bromo-1,2-benzisoxazole
and outlines the experimental protocols for acquiring such data.

It is important to note that while a complete, experimentally verified dataset for 5-Bromo-1,2-
benzisoxazole is not readily available in publicly accessible databases, the following data is
compiled from spectral information of closely related analogs and foundational spectroscopic
principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic
molecules. For 5-Bromo-1,2-benzisoxazole, both *H (proton) and *3C (carbon-13) NMR are
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essential for structural confirmation.
1H NMR Spectroscopy Data

The aromatic protons of 5-Bromo-1,2-benzisoxazole are expected to resonate in the
downfield region of the spectrum, typically between 7.0 and 8.5 ppm, due to the deshielding
effects of the aromatic ring system.

) Expected Chemical o Coupling Constant
Proton Assignment _ Multiplicity
Shift (&) ppm (J) Hz
H-3 ~8.6 - 8.8 S
H-4 ~7.6-7.8 d ~8.5-9.0
H-6 ~7.7-7.9 dd ~8.5-9.0,~1.5-2.0
H-7 ~8.0-8.2 d ~1.5-20

Note: The predicted values are based on the analysis of related benzisoxazole structures. The
exact chemical shifts and coupling constants can vary depending on the solvent and
experimental conditions.

13C NMR Spectroscopy Data

The 3C NMR spectrum will show seven distinct signals corresponding to the seven carbon
atoms in the 5-Bromo-1,2-benzisoxazole molecule. Aromatic carbons typically resonate
between 110 and 160 ppm.
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Carbon Assignment Expected Chemical Shift (d) ppm
C-3 ~155 - 160
C-3a ~120 - 125
C-4 ~125-130
C-5 ~115-120
C-6 ~130 - 135
C-7 ~110-115
C-7a ~160 - 165

Note: These are estimated chemical shift ranges. The carbon attached to the bromine (C-5) is
expected to be in the lower end of the aromatic region due to the halogen's electronegativity.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 5-Bromo-1,2-benzisoxazole will exhibit characteristic absorption bands for the
aromatic ring and the C-Br bond.

Wavenumber (cm—1) Vibrational Mode Intensity

3100 - 3000 Aromatic C-H stretch Medium

1600 - 1450 Aromatic C=C ring stretch Medium to Strong
~1620 C=N stretch Medium

~1250 C-O stretch Strong

1000 - 650 C-H out-of-plane bend Strong

600 - 500 C-Br stretch Medium to Strong

Note: The presence of strong absorptions in the fingerprint region (below 1500 cm~?) is
characteristic of aromatic compounds.
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a compound and its
fragments, which helps in determining the molecular weight and elemental composition. For 5-
Bromo-1,2-benzisoxazole, the presence of a bromine atom is a key feature in the mass
spectrum.

m/z Assignment Relative Abundance Notes

Molecular ion peaks

corresponding to 7°Br
197/199 [M]* High and 81Br isotopes in

an approximate 1:1

ratio.

Loss of hydrogen
170/172 [M-HCN]* Medium cyanide from the

molecular ion.

) Loss of a bromine
118 [M-Br]* Medium )
radical.

_ Fragmentation of the
90 [CeHaO]" Medium ) )
benzisoxazole ring.

Note: The isotopic pattern of bromine is a definitive indicator in the mass spectrum.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve 5-10 mg of 5-Bromo-1,2-benzisoxazole in approximately 0.5-
0.7 mL of a suitable deuterated solvent (e.g., CDCls, DMSO-ds) in a standard 5 mm NMR
tube.

 Instrumentation: Utilize a high-resolution NMR spectrometer, typically with a field strength of
300 MHz or higher.
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e 'H NMR Acquisition:

o

Acquire a one-dimensional proton spectrum.

[¢]

Set the spectral width to cover the expected chemical shift range (e.g., 0-12 ppm).

Use a sufficient number of scans (typically 8-16) to achieve an adequate signal-to-noise

[¢]

ratio.

Reference the chemical shifts to the residual solvent peak or an internal standard like
tetramethylsilane (TMS).

[¢]

e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C spectrum.

o Set a wider spectral width to encompass the full range of carbon chemical shifts (e.g., O-
200 ppm).

o A significantly larger number of scans will be required due to the low natural abundance of
13C_

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the raw data using appropriate software.

FT-IR Spectroscopy Protocol

e Sample Preparation:

o KBr Pellet Method (for solid samples): Mix a small amount of the sample (1-2 mg) with
~100 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and
press it into a thin, transparent pellet using a hydraulic press.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample
directly onto the ATR crystal.

e Instrumentation: Use a Fourier-transform infrared (FT-IR) spectrometer.
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o Data Acquisition:

o Record a background spectrum of the empty sample holder (or clean ATR crystal) to
subtract atmospheric CO2 and H20 absorptions.

o Place the prepared sample in the spectrometer and acquire the spectrum, typically over a
range of 4000-400 cm™1,

o Co-add 16 to 32 scans to improve the signal-to-noise ratio.

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups present in the molecule.

Mass Spectrometry (GC-MS) Protocol

o Sample Preparation: Prepare a dilute solution of 5-Bromo-1,2-benzisoxazole in a volatile
organic solvent (e.g., dichloromethane, ethyl acetate).

e Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).
o Gas Chromatography:
o Inject a small volume (e.g., 1 pL) of the sample solution into the GC.

o Use a suitable capillary column (e.g., a non-polar or medium-polarity column) to separate
the compound from any impurities.

o Employ a temperature program that allows for the elution of the compound as a sharp
peak.

e Mass Spectrometry:
o lonization: Use Electron lonization (El) at a standard energy of 70 eV.

o Mass Analysis: Scan a mass range that includes the expected molecular ion and fragment
masses (e.g., m/z 50-300).
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o Data Analysis: Analyze the mass spectrum of the GC peak corresponding to 5-Bromo-1,2-
benzisoxazole. Identify the molecular ion peaks (M* and M+2) and characteristic fragment

ions.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic characterization of
a synthesized compound like 5-Bromo-1,2-benzisoxazole.
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Caption: Workflow for the synthesis and spectroscopic characterization of 5-Bromo-1,2-
benzisoxazole.

» To cite this document: BenchChem. [Spectroscopic Data for 5-Bromo-1,2-benzisoxazole: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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benzisoxazole-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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